Ethyl 5-amino-1-(2-pyridinyl)-1H-pyrazole-3-carboxylate

• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol
• IUPAC Name: ethyl 5-amino-1-pyridin-2-ylpyrazole-3-carboxylate
• InChI: InChI=1S/C11H12N4O2/c1-2-17-11(16)8-7-9(12)15(14-8)10-5-3-4-6-13-10/h3-7H,2,12H2,1H3
• InChI Key: QGGSBFQJOXAFGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1)N)C2=CC=CC=N2

Description

Ethyl 5-amino-1-(2-pyridinyl)-1H-pyrazole-3-carboxylate is a useful research compound. Its molecular formula is C11H12N4O2 and its molecular weight is 232.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To diethyl ether (200 mL), was added a 20% sodium ethoxide ethanol solution (280 g, 820 mmol) at 0° C., and subsequently was added dropwise diethyl oxalate (19.8 g, 400 mmol), and the mixture was stirred at the same temperature for 30 minutes. To the solution, was added dropwise a solution of acetonitrile (21 mL, 400 mmol) in diethylether (20 mL), and the mixture was allowed to warm to room temperature and stirred at the same temperature for 24 hours. The resulting crystals were collected by filtration. The crystals were suspended in chloroform (400 mL), to which a solution of 2-hydrazinopyridine (34.3 g, 314 mmol) and conc. sulfuric acid (16.7 mL, 314 mmol) in water (300 mL) was added dropwise at room temperature, and the mixture was stirred at the same temperature for 72 hours. The organic layer was separated and the aqueous layer was extracted with chloroform. The organic layers were combined, washed with saturated brine and dried over anhydrous magnesium sulfate, and the solvent was evaporated under reduced pressure. The residue thus obtained was purified by silica gel column chromatography (hexane:ethyl acetate=3:1 to 1:1) to give the title compound (30.0 g, 45% yield).